Cas no 9024-20-8 (D-RIBULOSE-5-PHOSPHATE 3-EPIMERASE)

• Product Name: D-RIBULOSE-5-PHOSPHATE 3-EPIMERASE
• CAS No: 9024-20-8
• CID: 808888
• Update Time: 2025-05-21

D-RIBULOSE-5-PHOSPHATE 3-EPIMERASE Chemical and Physical Properties

Names and Identifiers

• Epimerase, ribulosephosphate 3-
• D-RIBULOSE-5-PHOSPHATE 3-EPIMERASE
• EC 5.1.3.1
• D-ribulose 5-phosphate 3-epimerase*from bakers ye
• D-RIBULOSE 5-PHOSPHATE 3-EPIMERASE*FROM BAKERS YEAS
• Epimerase, ribulose phosphate 3-
• d-ribulose-5-phosphate 3-epimerase from baker's yeast (s. cerevisiae)
• Native Bakers yeast (S. cerevisiae) D-Ribulose-5-phosphate 3-Epimerase

D-RIBULOSE-5-PHOSPHATE 3-EPIMERASE Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on D-RIBULOSE-5-PHOSPHATE 3-EPIMERASE

D-Ribulose-5-Phosphate 3-Epimerase: A Comprehensive Overview

D-Ribulose-5-phosphate 3-epimerase (RPE) is a crucial enzyme in the field of biochemistry, playing a pivotal role in the metabolism of carbohydrates. This enzyme, identified by the CAS number 9024-20-8, is responsible for catalyzing the conversion of D-ribulose 5-phosphate to D-xylulose 5-phosphate, a key step in the pentose phosphate pathway. This pathway is essential for generating precursors for nucleotide synthesis and maintaining cellular redox balance.

Recent advancements in structural biology have shed light on the molecular mechanisms underlying RPE's catalytic activity. Studies utilizing X-ray crystallography and cryo-electron microscopy have revealed the intricate details of its three-dimensional structure, highlighting the importance of specific amino acid residues in substrate binding and catalysis. These findings have not only enhanced our understanding of RPE's function but also opened new avenues for potential therapeutic applications.

In addition to its role in metabolism, RPE has garnered attention for its potential in biotechnological applications. Researchers are exploring its use in metabolic engineering to enhance the production of valuable compounds such as biofuels and pharmaceutical precursors. By optimizing RPE expression in microbial systems, scientists aim to develop sustainable processes for large-scale production of these compounds.

The enzyme's activity is regulated by various factors, including pH, temperature, and the presence of cofactors. Recent studies have demonstrated that subtle changes in these conditions can significantly impact RPE's efficiency, making it a versatile tool in both natural and engineered systems. Understanding these regulatory mechanisms is crucial for harnessing RPE's potential in diverse applications.

Moreover, comparative genomics has revealed homologs of RPE across various organisms, underscoring its evolutionary conservation and fundamental role in life processes. This conservation highlights the enzyme's importance across different kingdoms of life, from bacteria to humans.

As research continues to uncover new insights into D-Ribulose-5-phosphate 3-epimerase, its significance in both basic science and applied fields is becoming increasingly apparent. With ongoing advancements in enzymology and biotechnology, RPE stands poised to play an even greater role in shaping future innovations in metabolism and beyond.